2-(3-Methoxyphenyl)-1-(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3-methoxyphenyl)-1-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C20H24N2O3/c1-15-5-3-8-19(21-15)25-17-9-11-22(12-10-17)20(23)14-16-6-4-7-18(13-16)24-2/h3-8,13,17H,9-12,14H2,1-2H3
• InChI Key: IRMOQYHFBBYBSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)CC3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 1797597-07-9

Description

2-(3-Methoxyphenyl)-1-(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.423. The purity is usually 95%.
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Scientific Research Applications

In Vitro and In Vivo Evaluation for Osteoporosis Prevention and Treatment

A study focused on a potent and selective antagonist of the alpha(v)beta(3) receptor, highlighting its efficacy in in vivo models of bone turnover, suggesting its potential for clinical development in osteoporosis treatment. This compound demonstrated an excellent in vitro profile and good pharmacokinetics across several animal models (Hutchinson et al., 2003).

Crystal Structure Analysis

Another study explored the crystal structure of a related compound, offering insights into its molecular configuration, which is critical for understanding its interaction with biological targets (Xiaoping Rao et al., 2014).

Photophysical Properties and Singlet Oxygen Generation

Research into aza-BODIPYs bearing naphthyl groups, starting from a similar methoxynaphthalen derivative, has shown significant bathochromic shifts in absorption and emission maxima. These findings indicate potential applications in photodynamic therapy and as photosensitizers for singlet oxygen generation (Xin-Dong Jiang et al., 2015).

Catalytic Applications in Alcohol Oxidation

Sulfonated Schiff base copper(II) complexes, derived from reactions involving methoxybenzaldehyde, have shown efficiency and selectivity as catalysts in the oxidation of alcohols. This highlights their utility in synthetic organic chemistry and potential industrial applications (S. Hazra et al., 2015).

Antioxidant and Antimicrobial Potential

A protocol for synthesizing novel oxime esters with enhanced biological properties revealed promising antioxidant and antimicrobial activities. This research suggests potential applications in developing new therapeutic agents (S. T. Harini et al., 2014).

Synthesis of Antimicrobial Derivatives

The synthesis of novel urea derivatives and their evaluation for antimicrobial activity demonstrate the compound's role as a precursor in developing agents to combat microbial infections (G. Bhasker et al., 2018).